Cas no 302918-03-2 (2-Thiazoleacetonitrile, 4-(3-nitrophenyl)-)

2-Thiazoleacetonitrile, 4-(3-nitrophenyl)- structure
302918-03-2 structure
Product Name:2-Thiazoleacetonitrile, 4-(3-nitrophenyl)-
CAS No:302918-03-2
MF:C11H7N3O2S
MW:245.257180452347
CID:1442262
PubChem ID:2803668
Update Time:2025-04-20

2-Thiazoleacetonitrile, 4-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazoleacetonitrile, 4-(3-nitrophenyl)-
    • (4-(3-NITROPHENYL)-1,3-THIAZOL-2-YL)ACETONITRILE
    • AKOS000174318
    • Oprea1_738041
    • 2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetonitrile
    • 302918-03-2
    • [4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetonitrile
    • Inchi: 1S/C11H7N3O2S/c12-5-4-11-13-10(7-17-11)8-2-1-3-9(6-8)14(15)16/h1-3,6-7H,4H2
    • InChI Key: ABKAYHUEIOAOGT-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1CC#N

Computed Properties

  • Exact Mass: 245.02601
  • Monoisotopic Mass: 245.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 79.82
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